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Compound of Interest

Compound Name: Pelargonidin-3-rutinosid

Cat. No.: B12404260 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with Pelargonidin-3-rutinoside. The following

procedures ensure safe handling, storage, and disposal of this compound in a laboratory

setting.

Personal Protective Equipment (PPE)
While Pelargonidin-3-O-rutinoside chloride is not classified as a hazardous substance

according to Regulation (EC) No 1272/2008, adherence to standard laboratory safety protocols

is essential to minimize exposure and ensure a safe working environment.[1] The following

PPE is recommended:
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PPE Category Specific Requirements Rationale

Eye Protection
Safety glasses with side-

shields or chemical goggles.

To protect against dust

particles and splashes that

could cause eye irritation.

Hand Protection
Protective gloves compliant

with EN 374 standards.
To prevent skin contact.[1]

Body Protection
A laboratory coat or impervious

clothing.

To protect the skin from

accidental exposure.

Respiratory Protection

An appropriate, approved

respirator (e.g., NIOSH N95 or

EU CEN standards) should be

used when dust may be

generated.[1]

To prevent inhalation of dust

particles.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Pelargonidin-3-
rutinoside and ensuring the safety of laboratory personnel.

Handling:

Ventilation: Work in a well-ventilated area. For procedures that may generate dust, use a

chemical fume hood.

Avoidance of Contact: Take measures to avoid contact with skin and eyes and prevent the

inhalation of dust.[1]

Hygienic Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.

Fire Prevention: Follow standard fire prevention measures. Suitable extinguishing media

include carbon dioxide and dry powder.[1]

Storage:
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Parameter Recommendation Rationale

Temperature
Store at < -15°C in a dry place.

[2][3]

To maintain the stability and

integrity of the compound.

Light Exposure Store in the dark.[2][3]
Anthocyanins can degrade

when exposed to light.[4][5]

Atmosphere

Keep the container tightly

sealed.[6] Storing under an

inert atmosphere (e.g.,

nitrogen or argon) can

increase stability.

Oxygen can accelerate the

degradation of anthocyanins.

[5]

Container
Use the original, clearly

labeled container.[6]

To prevent misidentification

and ensure proper storage

conditions.

Disposal Plan
Dispose of Pelargonidin-3-rutinoside and any contaminated materials in accordance with

local, state, and federal regulations.

Waste Collection: Collect waste material in a sealed, properly labeled container to prevent

dust formation.[1]

Spill Management:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

Clean up spills without creating dust.

Place the spilled material into a sealed container for disposal.[1]

Wash the contaminated area with soap and water.[1]

Absorb any remaining liquid with an inert material like sand or sawdust.[1]
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Environmental Precautions: Prevent the compound from entering drains, surface water, or

groundwater.[1]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Pelargonidin-3-rutinoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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